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Compound of Interest

Compound Name: Beradilol monoethyl maleate
CAS No.: 114856-47-2
Cat. No.: B1683699
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Executive Summary & Mechanism of Action

TZC-5665 is a novel pyridazinone derivative distinguished by its dual-action pharmacologic
profile.[1] Unlike standard inotropes (e.g., milrinone) or beta-blockers (e.g., propranolol) used in
isolation, TZC-5665 functions as a "hybrid" therapeutic agent designed to treat Chronic
Congestive Heart Failure (CHF).[2]

The Dual-Mechanism Paradox

The therapeutic efficacy of TZC-5665 relies on a specific metabolic conversion that creates a
balanced hemodynamic effect:

o Parent Compound (TZC-5665): Acts primarily as a non-selective

-adrenergic receptor blocker and vasodilator.[2][3] It prevents the deleterious effects of
excessive sympathetic stimulation (tachycardia) often seen in heart failure.

o Active Metabolite (M-2): TZC-5665 is rapidly metabolized in vivo to M-2, a potent
Phosphodiesterase 11l (PDE lll) inhibitor.[1][4] M-2 exerts a strong positive inotropic effect
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(increased contractility) and vasodilation.[1][2][5][6][7]
Key Advantage: The

-blocking activity of the parent compound mitigates the arrhythmogenic and chronotropic (heart
rate increasing) side effects typically associated with PDE Il inhibitors. This results in
increased cardiac output without a significant increase in myocardial oxygen demand.
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Figure 1: The synergistic pharmacodynamics of TZC-5665 and its metabolite M-2.[6]

Recommended Dosage & Scaling

The following dosages are derived from primary hemodynamic studies in canine models and
allometric scaling for rodents. TZC-5665 exhibits high potency; therefore, precise dosing is
critical to avoid complete beta-blockade or excessive hypotension.

Dosage Table: Species-Specific Guidelines
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. Recommended Vehicle |
Species Route Frequency .
Dose Range Formulation
) Saline or PBS
Mouse IV /1P 0.1-1.0 mg/kg Single Bolus
(pH 7.4)
0.5%
Mouse Oral (PO) 3.0-10.0mg/kg QD (Daily) Methylcellulose
or Saline
) Saline or PBS
Rat \% 0.05-0.5mg/kg  Single Bolus
(pH 7.4)
_ 0.5%
Rat Oral (PO) 1.0 -5.0 mg/kg QD (Daily)

Methylcellulose

Dog \Y 0.03-0.1 mg/kg Infusion/Bolus Saline

Critical Note on Potency: The metabolite M-2 has been shown to be more potent than milrinone
at equivalent doses (30 ug/kg in dogs).[1][2][4] Always start at the lower end of the range for

pilot studies.

Allometric Scaling Logic

» Reference Data: In anesthetized dogs, M-2 at 30 pg/kg (0.03 mg/kg) IV produced significant

positive inotropy.
o Conversion Factor:
o Dog (

) to Rat (

): Factor of ~3.3x.
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o Dog (

) to Mouse (
). Factor of ~6.6x.

e Calculation:

o Safety Margin: We recommend a starting range centered around 0.5 mg/kg (IV) for rodents
to account for metabolic rate differences and bioavailability.

Formulation & Stability Protocol

TZC-5665 is typically supplied as a Monoethyl Maleate salt, which enhances water solubility
compared to the free base.

Preparation of Stock Solution (10 mM)
» Weighing: Accurately weigh TZC-5665 powder.

» Solvent: Dissolve in DMSO to create a high-concentration stock (e.g., 10-50 mM) if long-term
storage is required (-20°C).

o Alternative: For immediate in vivo use, the maleate salt is often soluble in sterile water or
Saline (0.9%).

» Working Solution (For Injection):
o Dilute the stock into sterile PBS or Saline.

o Target Concentration: 0.1 mg/mL (for mice) to ensure accurate volume administration
(~100 pL per 20g mouse).

o Solubility Check: If precipitation occurs upon dilution, add Tween-80 (1-5%) or use 5%
Mannitol as a carrier.

Oral Suspension (Gavage)
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For chronic studies (PO), formulate as a suspension:

Vehicle: 0.5% Methylcellulose (MC) or 0.1% Carboxymethylcellulose (CMC).

Method: Triturate the powder with a small amount of vehicle to form a smooth paste, then
dilute to final volume. Vortex immediately before dosing.

Experimental Protocols

Protocol A: Acute Hemodynamic Assessment
(Anesthetized Rat)

Obijective: To verify the "crossover" effect where inotropy increases while heart rate remains

stable.

Anesthesia: Induce with Isoflurane (3%) and maintain (1.5-2%).

Instrumentation:

o Insert a Millar conductance catheter into the Left Ventricle (LV) via the right carotid artery.
o Cannulate the femoral vein for drug administration.

Baseline Recording: Record LV Pressure (LVP), dP/dt_max (contractility), and Heart Rate
(HR) for 10 minutes.

Dose Escalation:

o Administer TZC-5665 bolus: 0.05, 0.1, 0.3 mg/kg (allow 15 min washout or stabilization
between doses).

Data Analysis:

o Success Criteria: Significant increase in dP/dt_max (indicating M-2 activity) with minimal
change or slight reduction in HR (indicating TZC-5665 beta-blockade).

o Contrast: A pure PDE3 inhibitor (like Milrinone) would increase both dP/dt_max and HR.
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Protocol B: Chronic Heart Failure Model (Ml or TAC)

Objective: To assess long-term remodeling and survival.

e Model Induction: Perform Left Anterior Descending (LAD) coronary artery ligation (MI model)
or Transverse Aortic Constriction (TAC).

e Recovery: Allow 1-2 weeks for HF phenotype to develop.

e Grouping:

[¢]

Group 1: Vehicle Control.

o

Group 2: TZC-5665 Low Dose (1 mg/kg PO, QD).

[e]

Group 3: TZC-5665 High Dose (5 mg/kg PO, QD).

o

Group 4: Positive Control (e.g., Enalapril or Metoprolol).
e Duration: Treat for 4-8 weeks.
e Endpoints:

o Echocardiography: Measure Ejection Fraction (EF%) and Fractional Shortening (FS%)
weekly.

o Histology: Fibrosis quantification (Masson’s Trichrome).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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